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Compound of Interest
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Cat. No.: B072326 Get Quote

Application Notes and Protocols for
Methoxypropanol
For Researchers, Scientists, and Drug Development Professionals

Introduction
Methoxypropanol, also known as propylene glycol methyl ether (PGME), is a versatile solvent

utilized in a wide range of laboratory and industrial applications, including in the formulation of

pharmaceuticals, coatings, and cleaning agents.[1][2] Its favorable solvency characteristics for

various resins like acrylics, epoxies, and polyurethanes make it a valuable component in many

experimental formulations. However, its flammability and potential health hazards necessitate

strict adherence to safety protocols for handling and disposal to ensure the well-being of

laboratory personnel and environmental protection.[2]

These application notes provide detailed procedures and safety information for the proper

handling and disposal of methoxypropanol in a laboratory setting.

Data Presentation: Physical and Chemical
Properties
A thorough understanding of the physicochemical properties of methoxypropanol is essential

for its safe handling. The following table summarizes key quantitative data for 1-methoxy-2-
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propanol, the most common isomer.

Property Value References

Molecular Formula C4H10O2 [3][4]

Molar Mass 90.12 g/mol [3][4]

Appearance Colorless liquid [3][4]

Odor Ethereal, sweet [1][4]

Boiling Point 118-120 °C [1][3]

Melting Point -97 °C [1][3]

Flash Point ~31-34 °C (88-93 °F) [1][4]

Density 0.916-0.924 g/cm³ at 20-25 °C [1][2]

Vapor Pressure 10.9-12.5 mmHg at 25 °C [1][4]

Vapor Density ~3.12 (vs air) [1]

Water Solubility Soluble/Miscible [1][3]

Occupational Exposure Limits

ACGIH TLV-TWA 100 ppm [5]

ACGIH TLV-STEL 150 ppm [5]

NIOSH REL-TWA 100 ppm (360 mg/m³) [6]

NIOSH REL-ST 150 ppm (540 mg/m³) [6]

Experimental Protocols
Protocol 1: Safe Handling of Methoxypropanol
This protocol outlines the essential steps for safely handling methoxypropanol in a laboratory

environment.

1. Engineering Controls and Ventilation:
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All handling of methoxypropanol should be conducted in a well-ventilated area.[7][8][9]

A certified chemical fume hood is required when heating the solvent or when large quantities

are being used to keep exposure below occupational limits.[6][8]

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the work area.[10]

2. Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles are mandatory.[5][8]

Hand Protection: Wear chemical-resistant gloves such as butyl or nitrile rubber.[8][9]

Skin and Body Protection: A lab coat or chemical-resistant apron should be worn.[8] For

larger quantities or potential for splashing, consider flame-retardant and antistatic protective

clothing.[6][11]

Respiratory Protection: If engineering controls are insufficient to maintain exposure below the

recommended limits, a NIOSH-approved respirator with an organic vapor cartridge is

necessary.[5][6]

3. General Handling Practices:

Avoid inhalation of vapors and direct contact with skin and eyes.[3][7]

Do not eat, drink, or smoke in areas where methoxypropanol is handled.[7]

Use non-sparking tools and ensure all equipment is properly grounded to prevent static

discharge, which can be an ignition source.[7][11][12]

Keep containers tightly closed when not in use.[7][9]

Wash hands thoroughly with soap and water after handling.[7]

4. Storage:
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Store in a cool, dry, well-ventilated area away from heat, sparks, open flames, and other

ignition sources.[7][9]

Store in original, tightly sealed containers.[7]

Separate from incompatible materials such as strong oxidizing agents, acids, and bases.[13]

5. Spill Response:

Minor Spills:

Remove all ignition sources from the area.[7]

Ventilate the area.

Absorb the spill with an inert, non-combustible material like vermiculite, dry sand, or earth.

[5][7][12] Do not use combustible materials like sawdust.[5]

Collect the absorbed material using non-sparking tools and place it in a designated,

properly labeled hazardous waste container for disposal.[5][7][12]

Major Spills:

Evacuate the area immediately.

Alert the appropriate emergency response personnel and inform them of the location and

nature of the hazard.[7]

Only trained personnel with appropriate PPE, including respiratory protection, should

attempt to clean up a major spill.[7]

Protocol 2: Disposal of Methoxypropanol Waste
This protocol provides a step-by-step guide for the safe and compliant disposal of

methoxypropanol waste.

1. Waste Identification and Segregation:

Methoxypropanol is a flammable liquid and must be disposed of as hazardous waste.[8]
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Do not mix methoxypropanol waste with incompatible waste streams.[8] It is generally

collected as a non-halogenated solvent waste.

Separate aqueous waste containing methoxypropanol from pure solvent waste.[14]

2. Waste Collection and Containerization:

Collect methoxypropanol waste in a designated, compatible, and properly labeled

hazardous waste container.[8] The container must be made of a material compatible with

flammable liquids and be in good condition without leaks.[8]

Ensure the waste container is kept tightly closed except when adding waste.[15] Funnels

should not be left in the container opening.[15]

Do not overfill containers; leave adequate headspace for vapor expansion.[15]

3. Labeling:

Clearly label the waste container with the words "Hazardous Waste," the full chemical name

"Methoxypropanol," and an indication of the hazards (e.g., "Flammable Liquid").[8]

List all constituents and their approximate concentrations if it is a mixed waste stream.[15]

4. Storage of Waste:

Store waste containers in a designated satellite accumulation area (SAA) within the

laboratory.[16]

The SAA must be under the control of laboratory personnel and inspected weekly for leaks.

[16]

Store flammable liquid waste in a fire-rated cabinet if available.[14]

Ensure secondary containment is used for liquid hazardous waste to contain any potential

leaks.[8][14]

5. Arranging for Disposal:
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Contact your institution's Environmental Health and Safety (EHS) office or a licensed

professional waste disposal service to arrange for pickup.[8]

Provide accurate information about the waste composition and volume.[8]

Never dispose of methoxypropanol down the drain or in the regular trash.[14] Evaporation

in a fume hood is not an acceptable method of disposal.[14]
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Caption: Workflow for the safe handling of methoxypropanol.
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Caption: Decision flowchart for methoxypropanol waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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